5-hydroxy-7H-benzimidazo[2,1-a]benzo[de]isoquinolin-7-one

• IUPAC Name: 14-hydroxy-3,10-diazapentacyclo[10.7.1.02,10.04,9.016,20]icosa-1(19),2,4,6,8,12(20),13,15,17-nonaen-11-one
• InChI: InChI=1S/C18H10N2O2/c21-11-8-10-4-3-5-12-16(10)13(9-11)18(22)20-15-7-2-1-6-14(15)19-17(12)20/h1-9,21H
• InChI Key: OGZGEVPFSSYVDY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C3N2C(=O)C4=C5C3=CC=CC5=CC(=C4)O
• Molecular Formula: C18H10N2O2
• Molecular Weight: 286.3 g/mol

Description

5-hydroxy-7H-benzimidazo[2,1-a]benzo[de]isoquinolin-7-one is a synthetic compound that belongs to the benzimidazole family. It is also known as harmine and is found in various plants, including Banisteriopsis caapi, Peganum harmala, and Passiflora incarnata. Harmine has been used for centuries in traditional medicine, and recent scientific research has shown its potential as a therapeutic agent for various diseases.

Mechanism of Action

Harmine exerts its therapeutic effects through various mechanisms, including inhibition of protein kinases, inhibition of monoamine oxidase, and activation of the Wnt signaling pathway. Harmine has also been shown to have anti-inflammatory and antioxidant properties.
Biochemical and Physiological Effects:
Harmine has been shown to have various biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and modulation of neurotransmitter levels. Harmine has also been shown to have anti-inflammatory and antioxidant effects, which may contribute to its therapeutic effects in various diseases.

Advantages and Limitations for Lab Experiments

Harmine has several advantages for lab experiments, including its availability, low cost, and well-defined chemical structure. However, harmine also has several limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on harmine, including the development of novel synthetic analogs with improved pharmacological properties, the identification of new therapeutic targets, and the optimization of harmine dosing and administration. Harmine also has potential applications in other fields, such as agriculture and environmental science, where it may be used as a natural pesticide or herbicide.
In conclusion, harmine is a promising therapeutic agent with potential applications in various diseases. Further research is needed to fully understand its mechanisms of action and to optimize its therapeutic potential.

Synthesis Methods

Harmine can be synthesized through various methods, including the condensation of tryptamine and 2-bromo-1,3-dimethoxybenzene, or the oxidation of harmaline. The synthesis of harmine is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

Harmine has been extensively studied for its potential therapeutic effects in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Harmine has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer treatment. In Alzheimer's disease, harmine has been shown to inhibit the formation of amyloid-beta plaques, which are a hallmark of the disease. In Parkinson's disease, harmine has been shown to increase the production of dopamine, a neurotransmitter that is depleted in Parkinson's disease.